Cas no 1807392-71-7 (5-Methyl-2-(3-oxopropyl)cinnamic acid)

• Product Name: 5-Methyl-2-(3-oxopropyl)cinnamic acid
• CAS No: 1807392-71-7
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5007625
• Update Time: 2025-05-26

5-Methyl-2-(3-oxopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(3-oxopropyl)cinnamic acid

• Inchi： 1S/C13H14O3/c1-10-4-5-11(3-2-8-14)12(9-10)6-7-13(15)16/h4-9H,2-3H2,1H3,(H,15,16)/b7-6+
• InChI Key： KRWUIWSSCNQWKU-VOTSOKGWSA-N
• SMILES： O=CCCC1C=CC(C)=CC=1/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4

Additional information on 5-Methyl-2-(3-oxopropyl)cinnamic acid

Comprehensive Analysis of 5-Methyl-2-(3-oxopropyl)cinnamic acid (CAS No. 1807392-71-7): Properties, Applications, and Research Insights

5-Methyl-2-(3-oxopropyl)cinnamic acid (CAS No. 1807392-71-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This cinnamic acid derivative combines a methyl-substituted aromatic ring with a 3-oxopropyl side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing anti-inflammatory and metabolic modulators.

The compound's molecular structure (C₁₃H₁₄O₃) features a conjugated π-system that enables UV absorption, a property leveraged in analytical chemistry applications. Recent studies highlight its role in designing small-molecule inhibitors targeting enzymatic pathways, aligning with the growing demand for precision medicine solutions. Its ketone functional group allows for further chemical modifications, making it valuable for combinatorial chemistry libraries.

In the context of green chemistry trends, 5-Methyl-2-(3-oxopropyl)cinnamic acid has been explored as a substrate for biocatalytic transformations. Enzymatic approaches to modify its oxopropyl moiety are being investigated to reduce reliance on traditional harsh chemical reagents. This aligns with industry shifts toward sustainable synthesis methods, a hot topic in 2024 pharmaceutical manufacturing discussions.

Analytical characterization techniques for this compound typically include HPLC purity analysis (often >98%), NMR spectroscopy (confirming the methyl proton signal at δ 2.3 ppm), and mass spectrometry (showing the [M+H]⁺ peak at m/z 219). These quality control measures address the pharmaceutical industry's emphasis on compound characterization standards, a frequent search topic among QC chemists.

Emerging applications explore its use in photodynamic therapy research, where its chromophore properties may contribute to light-activated drug systems. This connects to trending searches about next-generation therapeutics and non-invasive treatment options. Additionally, computational studies (in silico modeling) predict favorable drug-likeness parameters for derivatives of this compound, including Lipinski's Rule compliance.

Storage and handling recommendations emphasize protection from light-induced degradation (amber glass containers) and moisture control (desiccated environments), addressing common compound stability questions. The material safety data sheet (MSDS) provides standard organic acid precautions without requiring specialized hazardous material protocols, making it accessible for routine laboratory use.

Market availability data shows increasing demand from contract research organizations (CROs) and academic research institutions, particularly those focusing on medicinal chemistry optimization. Suppliers typically offer the compound in research quantities (100mg-5g scales) with certificates of analysis, responding to the need for reproducible research materials in peer-reviewed studies.

Future research directions may explore its structure-activity relationships in greater depth, particularly how the methyl group position affects target binding affinity. This aligns with current interests in structure-based drug design and fragment-based screening approaches. The compound's scaffold versatility positions it as a potential candidate for focused library development in hit-to-lead programs.